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Compound of Interest

Compound Name: Onitisin 2'-O-glucoside

Cat. No.: B1158687 Get Quote

For researchers, scientists, and drug development professionals, this document provides a

comprehensive overview of Onitisin 2'-O-glucoside, including its procurement,

physicochemical properties, and handling protocols. While specific biological activities and

associated signaling pathways remain largely unexplored in publicly available literature, this

guide furnishes the foundational information necessary for initiating novel research endeavors.

Sourcing and Procurement of Onitisin 2'-O-
glucoside
The acquisition of high-purity Onitisin 2'-O-glucoside is crucial for reliable and reproducible

experimental outcomes. Several specialized chemical suppliers offer this compound, typically

isolated from natural sources such as the herbs of Onychium japonicum.[1][2] When selecting

a supplier, researchers should consider purity, available quantities, cost, and the availability of

a comprehensive Certificate of Analysis (CoA).

Below is a summary of publicly available information from various suppliers. Researchers are

advised to contact the suppliers directly for the most current pricing and availability.
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Supplier
CAS
Number

Purity
Available
Quantities

Price (USD)
Contact
Information

ChemFaces 62043-53-2 ≥98%

5mg, 10mg,

20mg and

more

Inquire

Tel:

(0086)-27-

84237683,

Email: --

INVALID-

LINK--, --

INVALID-

LINK--

Yunnan

Hande Bio-

tech

62043-53-2 98.0% 5mg $858 Not specified

MedchemExp

ress
76947-60-9 Not specified 50mg Get quote Not specified

Vulcanchem 62043-53-2 95-98%

1mg, 5mg,

10mg,

1mL10mM

(DMSO)

€456.00

(1mg),

€780.00 -

€1,541.00

(5mg),

€2,401.00

(10mg),

€788.00

(1mL10mM)

Not specified

Pharmaffiliate

s
62043-53-2 High Purity Inquire Inquire Not specified

Clinivex 76947-60-9 Not specified Not specified
Request

Quote
Not specified

Crysdot 76947-60-9 95+% 5mg $998 Not specified

Arctom 76947-60-9 ≥98% 5mg $643 Not specified

Physicochemical Properties and Characterization
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Onitisin 2'-O-glucoside is a sesquiterpenoid glycoside.[1] Its fundamental properties are

summarized below:

Property Value Source

CAS Number 62043-53-2[3][4] Multiple Suppliers

Molecular Formula C21H30O9[3][4]
ChemFaces, Yunnan Hande

Bio-tech

Molecular Weight 426.46 g/mol [5] Pharmaffiliates

Appearance Powder[3][4]
ChemFaces, Yunnan Hande

Bio-tech

Purity Typically ≥98% (HPLC)[3] ChemFaces

Solubility and Storage
Proper storage and handling are paramount to maintaining the integrity of the compound.

Solubility: Onitisin 2'-O-glucoside is soluble in DMSO, pyridine, methanol, and ethanol.[3]

[6]

Storage: The compound should be protected from air and light.[3] It is recommended to store

it refrigerated or frozen at 2-8 °C.[3] For long-term storage, aliquoting into tightly sealed vials

and storing at -20°C is advisable; under these conditions, stock solutions may be viable for

up to two weeks.[6] Before use, allow the product to equilibrate to room temperature for at

least one hour.[6] The shelf life is generally stated as 2 years under proper storage

conditions.[3]

Experimental Protocols and Methodologies
Detailed experimental protocols for the use of Onitisin 2'-O-glucoside are not readily available

in the public domain. However, based on the information provided by suppliers, standard

laboratory procedures for handling and characterization can be outlined.

Quality Control and Purity Assessment
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A thorough quality assessment of the purchased compound is a critical first step in any

research project.

Objective: To verify the identity and purity of the Onitisin 2'-O-glucoside sample.

Methodologies:

High-Performance Liquid Chromatography (HPLC):

Purpose: To determine the purity of the compound.

General Protocol:

1. Prepare a stock solution of Onitisin 2'-O-glucoside in a suitable solvent (e.g.,

methanol or DMSO).

2. Use a C18 column for separation.

3. Employ a mobile phase gradient, typically consisting of acetonitrile and water (with or

without a modifier like formic acid or acetic acid), to elute the compound.

4. Detect the compound using a UV detector at an appropriate wavelength (to be

determined by UV-Vis spectrophotometry).

5. Purity is calculated based on the area of the main peak relative to the total peak area. A

purity of ≥98% is the general standard for research-grade material.[3]

Nuclear Magnetic Resonance (NMR) Spectroscopy:

Purpose: To confirm the chemical structure of the compound.

General Protocol:

1. Dissolve a small amount of the compound in a deuterated solvent (e.g., DMSO-d6 or

CDCl3).

2. Acquire 1H and 13C NMR spectra.
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3. The resulting spectra should be consistent with the known structure of Onitisin 2'-O-
glucoside.[3] A Certificate of Analysis from the supplier should provide a reference

spectrum.

Preparation of Stock Solutions
Objective: To prepare a concentrated stock solution for use in experiments.

Protocol:

Based on the desired concentration and the required volume for your experiments, calculate

the mass of Onitisin 2'-O-glucoside needed.

Carefully weigh the required amount of the powdered compound.

In a sterile tube, add the appropriate volume of a suitable solvent (e.g., DMSO) to dissolve

the compound.

Vortex or gently agitate until the compound is completely dissolved.

If not for immediate use, aliquot the stock solution into smaller, single-use vials to avoid

repeated freeze-thaw cycles.

Store the aliquots at -20°C.[6]

Biological Activity and Signaling Pathways
(Hypothetical)
As of the current literature survey, specific signaling pathways modulated by Onitisin 2'-O-
glucoside have not been elucidated. However, as a member of the sesquiterpenoid class of

natural products, it may possess biological activities worthy of investigation. Many

sesquiterpenoids exhibit anti-inflammatory, anti-cancer, and anti-microbial properties.

To stimulate further research, a hypothetical workflow for investigating the potential anti-

inflammatory effects of Onitisin 2'-O-glucoside is presented below.
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Caption: Hypothetical workflow for investigating the anti-inflammatory activity of Onitisin 2'-O-
glucoside.

Further research could explore its effects on various signaling pathways commonly associated

with inflammation, such as the NF-κB or MAPK pathways. A hypothetical representation of the

NF-κB signaling pathway, a potential target for anti-inflammatory compounds, is provided

below.
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Caption: Hypothetical inhibition of the NF-κB signaling pathway by Onitisin 2'-O-glucoside.
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Conclusion
Onitisin 2'-O-glucoside is a commercially available natural product with potential for further

scientific investigation. While current knowledge regarding its specific biological functions is

limited, this guide provides the necessary information for researchers to source, handle, and

begin to explore the therapeutic potential of this compound. The provided hypothetical

workflows and pathways are intended to serve as a starting point for the design of new

experiments aimed at elucidating the mechanism of action of Onitisin 2'-O-glucoside.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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